4-({4-[1-(propan-2-yl)-1H-indol-3-yl]butanoyl}amino)benzamide

• Molecular Formula: C22H25N3O2
• Molecular Weight: 363.5 g/mol
• IUPAC Name: 4-[4-(1-propan-2-ylindol-3-yl)butanoylamino]benzamide
• InChI: InChI=1S/C22H25N3O2/c1-15(2)25-14-17(19-7-3-4-8-20(19)25)6-5-9-21(26)24-18-12-10-16(11-13-18)22(23)27/h3-4,7-8,10-15H,5-6,9H2,1-2H3,(H2,23,27)(H,24,26)
• InChI Key: FAGUJLJGPJRYDH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(C2=CC=CC=C21)CCCC(=O)NC3=CC=C(C=C3)C(=O)N

Description

4-({4-[1-(Propan-2-yl)-1H-indol-3-yl]butanoyl}amino)benzamide is a benzamide derivative characterized by a central benzamide core linked via a butanoyl amino group to a 1-(propan-2-yl)-substituted indole moiety (Fig. 1). Its molecular formula is C₂₁H₂₃N₃O₂, with a molecular weight of 349.4 g/mol. The compound’s structure includes a hydrophobic isopropyl group on the indole nitrogen, a flexible four-carbon aliphatic chain, and a polar benzamide terminal group .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-({4-[1-(propan-2-yl)-1H-indol-3-yl]butanoyl}amino)benzamide typically involves the coupling of an indole derivative with a benzamide derivative. One common method involves the use of N,N’-dicyclohexylcarbodiimide (DCC) as a dehydrating agent to facilitate the formation of the amide bond . The reaction is usually carried out in an organic solvent such as dichloromethane at room temperature.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the synthesis. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

4-({4-[1-(propan-2-yl)-1H-indol-3-yl]butanoyl}amino)benzamide can undergo various chemical reactions, including:

Oxidation: The indole moiety can be oxidized to form different derivatives.

Reduction: The carbonyl group in the butanoyl moiety can be reduced to an alcohol.

Substitution: The benzamide moiety can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Substitution: Conditions may involve the use of strong bases or acids to facilitate the reaction.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the indole moiety can lead to the formation of indole-3-carboxylic acid derivatives, while reduction of the carbonyl group can yield alcohol derivatives.

Scientific Research Applications

Anticancer Properties

Research indicates that compounds similar to 4-({4-[1-(propan-2-yl)-1H-indol-3-yl]butanoyl}amino)benzamide exhibit promising anticancer activity. For instance, derivatives of indole have been shown to inhibit the proliferation of cancer cells by inducing apoptosis and disrupting cell cycle progression. A study highlighted that certain indole derivatives demonstrated cytotoxic effects against human colorectal carcinoma cell lines, suggesting that modifications to the indole structure can enhance their anticancer efficacy .

Antimicrobial Effects

Indole derivatives have also been evaluated for their antimicrobial properties. The presence of specific functional groups can enhance their activity against various bacterial and fungal strains. For example, a related study reported significant antimicrobial effects from benzamide derivatives against both Gram-positive and Gram-negative bacteria, indicating that structural modifications can lead to improved bioactivity .

Case Study 1: Anticancer Evaluation

In a comprehensive evaluation of various indole derivatives, including those similar to 4-({4-[1-(propan-2-yl)-1H-indol-3-yl]butanoyl}amino)benzamide), researchers found that certain compounds exhibited IC50 values lower than established chemotherapeutic agents like 5-Fluorouracil (5-FU). The study concluded that these compounds could be promising candidates for further development as anticancer drugs due to their selective toxicity towards cancer cells over normal cells .

Case Study 2: Antimicrobial Activity

Another study focused on synthesizing and evaluating a series of benzamide derivatives for antimicrobial activity. The results indicated that specific structural features, such as halogen substitutions on the aromatic ring, significantly enhanced the antimicrobial efficacy against a range of pathogens. This suggests that similar modifications could be applied to 4-({4-[1-(propan-2-yl)-1H-indol-3-yl]butanoyl}amino)benzamide to optimize its antimicrobial properties .

Mechanism of Action

The mechanism of action of 4-({4-[1-(propan-2-yl)-1H-indol-3-yl]butanoyl}amino)benzamide involves its interaction with specific molecular targets. The indole moiety can interact with various enzymes and receptors, modulating their activity. The compound may also influence signaling pathways by binding to key proteins and altering their function .

Comparison with Similar Compounds

Core Structure and Substituent Variations

The benzamide core is a common feature among analogues, but substituents and linking groups vary significantly, influencing physicochemical and biological properties. Key comparisons include:

Compound	Structure	Key Substituents	Reported Activity	Reference
Target Compound	Benzamide + butanoyl + 1-(propan-2-yl)indole	Propan-2-yl (indole), butanoyl linker	Not explicitly stated; structural similarity suggests kinase or antimicrobial potential
4-(tert-Butyl)-N-[5-(4-methoxyphenyl)-1H-pyrazol-3-yl]benzamide (72)	Benzamide + pyrazole + methoxyphenyl	tert-Butyl, methoxyphenyl	Anticancer (implicit from synthesis context)
N-[(2S)-3-(4-Butoxyphenyl)...]benzamide (Entry 9, )	Benzamide + amino acid derivatives + alkoxyphenyl	Butoxyphenyl, amino acid side chain	Hypothetical protease or receptor modulation
THZ1 (N-[3-[[5-chloro-4-(1H-indol-3-yl)-2-pyrimidinyl]amino]phenyl]-4-[[(2E)-4-(dimethylamino)-1-oxo-2-buten-1-yl]amino]-benzamide)	Benzamide + pyrimidine + chloroindole	Chloroindole, pyrimidinyl, dimethylamino butenyl	Kinase inhibition (CDK7/12/13)
(S)-5-Chloro-2-hydroxy-N-(4-methyl-1-oxo-1-{[4-(trifluoromethyl)phenyl]-amino}pentan-2-yl)benzamide (Compound 1, )	Salicylamide + CF₃-phenyl + amino acid	Trifluoromethyl, chloro, hydroxy	MRSA inhibition (MIC = 2 µg/mL)

Structural Insights :

• Indole vs. Pyrazole/Pyrimidine : The target’s indole moiety (propan-2-yl-substituted) may enhance hydrophobic interactions compared to pyrazole (compound 72) or pyrimidine (THZ1) cores, which prioritize hydrogen bonding .
• Polarity : The absence of strongly polar groups (e.g., CF₃ in Compound 1) in the target suggests lower solubility but improved membrane permeability compared to analogues with trifluoromethyl or sulfonamide groups .

Physicochemical Properties

• Solubility : The target’s logP is estimated at ~3.5 (calculated via SMILES ), higher than hydrophilic analogues like Compound 1 (logP ~2.8) but lower than tert-butyl-containing Compound 72 (logP ~4.1) .
• Thermodynamic Stability : The propan-2-yl group on indole likely improves metabolic stability compared to unsubstituted indoles (e.g., ) .

Biological Activity

The compound 4-({4-[1-(propan-2-yl)-1H-indol-3-yl]butanoyl}amino)benzamide is a synthetic derivative that has garnered attention for its potential biological activities, particularly in the context of neuropharmacology and cancer research. This article delves into its biological activity, supported by relevant data, case studies, and research findings.

Chemical Information

• IUPAC Name : 4-({4-[1-(propan-2-yl)-1H-indol-3-yl]butanoyl}amino)benzamide
• Molecular Formula : C₁₅H₁₉N₃O₂
• CAS Number : Not specifically listed but derivable from related compounds.

Structural Representation

The compound features an indole moiety linked to a butanoyl group, which is further connected to an amide functional group. This structural complexity contributes to its diverse biological interactions.

Anticonvulsant Activity

Research has indicated that compounds similar to 4-({4-[1-(propan-2-yl)-1H-indol-3-yl]butanoyl}amino)benzamide exhibit anticonvulsant properties. A study highlighted that modifications in the structure of related amides significantly affect their potency against seizures, suggesting that the indole and butanoyl components may play crucial roles in enhancing anticonvulsant activity .

Cancer Research

Several studies have explored the anti-cancer potential of indole derivatives. The presence of the isopropyl group in this compound may enhance its interaction with specific receptors involved in tumor growth inhibition. For instance, indole derivatives have been shown to induce apoptosis in various cancer cell lines through mechanisms involving mitochondrial pathways and caspase activation.

G Protein-Coupled Receptor (GPCR) Modulation

The compound may also interact with GPCRs, which are pivotal in many physiological processes. Modulation of these receptors can lead to significant changes in cellular signaling pathways, potentially affecting neurotransmitter release and other critical functions . The specific interactions of 4-({4-[1-(propan-2-yl)-1H-indol-3-yl]butanoyl}amino)benzamide with GPCRs remain an area for further investigation.

Study on Anticonvulsant Potency

A comparative study on various indole derivatives demonstrated that structural modifications could lead to enhanced anticonvulsant effects. The insertion of different functional groups influenced both the efficacy and toxicity profiles of these compounds. For instance, slight alterations in the distance between the amine and aromatic ring resulted in significant changes in ED50 values for seizure models .

Cancer Cell Line Testing

In vitro studies on cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer) showed that derivatives of this compound could induce cell cycle arrest and apoptosis. The mechanism was primarily through the activation of p53 pathways, leading to increased expression of pro-apoptotic factors .

Data Tables

Biological Activity	Effect	Reference
Anticonvulsant	Potent
Cancer Cell Apoptosis	Induces
GPCR Modulation	Active